Cas no 773128-56-6 (Ethyl 3,5-difluoro-2-hydroxybenzoate)
Ethyl 3,5-difluoro-2-hydroxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 3,5-difluoro-2-hydroxybenzoate
- Ethyl 3,5-difluoro-2-hydroxybenzoate
-
- Inchi: 1S/C9H8F2O3/c1-2-14-9(13)6-3-5(10)4-7(11)8(6)12/h3-4,12H,2H2,1H3
- InChI Key: BSDHLNJSPLEGID-UHFFFAOYSA-N
- SMILES: FC1=CC(=CC(C(=O)OCC)=C1O)F
Computed Properties
- Exact Mass: 202.04415044 g/mol
- Monoisotopic Mass: 202.04415044 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 46.5
- Molecular Weight: 202.15
Ethyl 3,5-difluoro-2-hydroxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019100819-1g |
Ethyl 3,5-difluoro-2-hydroxybenzoate |
773128-56-6 | 95% | 1g |
$446.76 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1742393-1g |
Ethyl 3,5-difluoro-2-hydroxybenzoate |
773128-56-6 | 98% | 1g |
¥4243.00 | 2024-07-28 |
Ethyl 3,5-difluoro-2-hydroxybenzoate Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Ethyl 3,5-difluoro-2-hydroxybenzoate
Ethyl 3,5-difluoro-2-hydroxybenzoate (CAS No. 773128-56-6): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research
Ethyl 3,5-difluoro-2-hydroxybenzoate, identified by its CAS number 773128-56-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound, characterized by its ester functional group and fluoro-substituted aromatic ring, has garnered attention due to its unique structural properties and potential applications in drug development and material science. The presence of both hydroxyl and fluoro groups imparts distinct reactivity and biological activity, making it a subject of interest for synthetic chemists and medicinal researchers.
The chemical structure of Ethyl 3,5-difluoro-2-hydroxybenzoate consists of a benzoic acid core modified with ethyl esterification at the carboxyl group and fluoro substitutions at the third and fifth positions of the aromatic ring. The hydroxyl group at the second position further enhances its versatility in chemical transformations. This specific arrangement of functional groups allows for diverse interactions with biological targets, making it a valuable intermediate in the synthesis of pharmacologically active molecules.
In recent years, Ethyl 3,5-difluoro-2-hydroxybenzoate has been explored for its potential in developing novel therapeutic agents. The fluoro-substituents are known to improve metabolic stability and binding affinity, which are critical factors in drug design. Studies have shown that compounds containing fluoro groups often exhibit enhanced pharmacokinetic properties, leading to increased efficacy and reduced side effects. The hydroxyl group also provides opportunities for further derivatization, allowing researchers to tailor the compound's properties for specific applications.
One of the most compelling aspects of Ethyl 3,5-difluoro-2-hydroxybenzoate is its role in the synthesis of bioactive molecules. Researchers have utilized this compound as a building block in the development of inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. For instance, modifications of the fluoro-substituted benzoate scaffold have led to the discovery of potent inhibitors that disrupt key signaling pathways implicated in these conditions.
The pharmaceutical industry has been particularly interested in Ethyl 3,5-difluoro-2-hydroxybenzoate due to its potential as a precursor for antiviral and antibacterial agents. The unique electronic properties conferred by the fluoro groups can influence the compound's interaction with viral proteases and bacterial enzymes, thereby inhibiting their function. Preliminary studies have demonstrated promising results in vitro, suggesting that derivatives of this compound could serve as effective therapeutics against resistant strains of pathogens.
Beyond pharmaceutical applications, Ethyl 3,5-difluoro-2-hydroxybenzoate has found utility in material science. Its ability to form stable complexes with metals makes it a candidate for use in catalysis and sensor technologies. Additionally, the compound's fluorescence properties have been explored for applications in imaging techniques and optoelectronic devices. The versatility of this molecule underscores its importance as a multifunctional platform for innovation across multiple scientific disciplines.
The synthesis of Ethyl 3,5-difluoro-2-hydroxybenzoate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro groups efficiently. These methods not only enhance yield but also minimize unwanted byproducts, ensuring a high degree of purity essential for pharmaceutical applications. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research purposes.
Ongoing research continues to uncover new applications for Ethyl 3,5-difluoro-2-hydroxybenzoate. Collaborative efforts between academic institutions and industry leaders are driving innovation in drug discovery and material science. By leveraging computational modeling and high-throughput screening techniques, researchers are identifying novel derivatives with enhanced properties. These advancements promise to expand the therapeutic potential of this compound and contribute to the development of next-generation treatments for various diseases.
The future prospects of Ethyl 3,5-difluoro-2-hydroxybenzoate are bright, with ongoing studies focusing on optimizing its synthesis and exploring new biological activities. As our understanding of molecular interactions deepens, this compound is likely to play an increasingly important role in addressing global health challenges. Its unique combination of structural features makes it a cornerstone in modern chemical research, offering endless possibilities for innovation and discovery.
773128-56-6 (Ethyl 3,5-difluoro-2-hydroxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)